3-Bromo-5-(bromomethyl)-2-(2,4-difluorophenoxy)pyridine

• Molecular Formula: C12H7Br2F2NO
• Molecular Weight: 378.99 g/mol
• IUPAC Name: 3-bromo-5-(bromomethyl)-2-(2,4-difluorophenoxy)pyridine
• InChI: InChI=1S/C12H7Br2F2NO/c13-5-7-3-9(14)12(17-6-7)18-11-2-1-8(15)4-10(11)16/h1-4,6H,5H2
• InChI Key: HUXYROZYRJVONV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)F)OC2=C(C=C(C=N2)CBr)Br

Description

3-Bromo-5-(bromomethyl)-2-(2,4-difluorophenoxy)pyridine is a useful research compound. Its molecular formula is C12H7Br2F2NO and its molecular weight is 378.99 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A solution of the product from Example 60B (0.73 g, 2.309 mmol) in dichloromethane (11.55 mL) under nitrogen was treated dropwise with tribromophosphine (0.218 mL, 2.309 mmol), stirred for one hour and poured into ice water and the pH was adjusted to pH 9 by addition of solid sodium bicarbonate added portionwise. An emulsion formed that was partially removed by filtration. The aqueous layer was extracted with dichloromethane and the organics were combined, washed with saturated aqueous sodium chloride, dried (anhydrous Na2SO4) filtered, and concentrated to afford the title compound (0.75 g, 86%).